(2Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C25H22O8S/c1-15-5-8-18(9-6-15)34(27,28)33-17-7-10-19-21(13-17)32-24(25(19)26)12-16-11-22(30-3)23(31-4)14-20(16)29-2/h5-14H,1-4H3/b24-12-
• InChI Key: XUYXMBHSAYTIKE-MSXFZWOLSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=C(C=C4OC)OC)OC)O3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=C(C=C4OC)OC)OC)/O3
• Molecular Formula: C25H22O8S
• Molecular Weight: 482.5 g/mol

Description

Typically, the description of an organic compound includes its molecular formula, structural formula, and possibly its functional groups. The compound you mentioned appears to contain a benzofuran moiety and a benzenesulfonate moiety, which are both significant in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of an organic compound can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions of an organic compound depend on its functional groups. Common reactions might include substitution, elimination, addition, or rearrangement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound can be determined using various analytical techniques. These properties might include melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Synthesis and Structure

The compound’s chemical structure consists of a benzofuran core with a sulfonate group and a trimethoxyphenyl side chain. . The resulting product is a novel derivative with potential applications.

Biological Activity

The synthesized compound exhibits interesting biological properties. Specifically:

• Cytotoxicity : Compound 5, derived from (2Z,E)-[2-aryl(hetaryl)methylidene]-4-chloro-5-phenyl(2,4,6-trimethoxyphenyl)cyclopent-4-ene-1,3-diones, demonstrates pronounced cytotoxic effects against MCF-7 breast adenocarcinoma cells (IC50 4.75 μM) and moderate activity against human hepatocellular carcinoma HepG2 cells and HEK293 cell lines. .

Mechanism of Action

The mechanism of action is typically discussed in the context of bioactive compounds. It describes how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its physical and chemical properties. Some compounds might be toxic, flammable, or reactive. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on a specific organic compound would depend on its known properties and potential applications. For example, if the compound shows promising biological activity, future research might focus on improving its potency, selectivity, or pharmacokinetic properties.